molecular formula C21H21N5O B8593689 1-[8-(4-Amino-piperidin-1-yl)-quinolin-2-yl]-1H-benzoimidazol-5-ol CAS No. 343786-56-1

1-[8-(4-Amino-piperidin-1-yl)-quinolin-2-yl]-1H-benzoimidazol-5-ol

Cat. No.: B8593689
CAS No.: 343786-56-1
M. Wt: 359.4 g/mol
InChI Key: JMPFBJJAPZNSIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[8-(4-Amino-piperidin-1-yl)-quinolin-2-yl]-1H-benzoimidazol-5-ol is a useful research compound. Its molecular formula is C21H21N5O and its molecular weight is 359.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

343786-56-1

Molecular Formula

C21H21N5O

Molecular Weight

359.4 g/mol

IUPAC Name

1-[8-(4-aminopiperidin-1-yl)quinolin-2-yl]benzimidazol-5-ol

InChI

InChI=1S/C21H21N5O/c22-15-8-10-25(11-9-15)19-3-1-2-14-4-7-20(24-21(14)19)26-13-23-17-12-16(27)5-6-18(17)26/h1-7,12-13,15,27H,8-11,22H2

InChI Key

JMPFBJJAPZNSIH-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1N)C2=CC=CC3=C2N=C(C=C3)N4C=NC5=C4C=CC(=C5)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[2-(5-Methoxy-benzoimidazol-1-yl)-quinolin-8-yl]-piperidin-4-ylamine (500 mg, 1.10 mmol) was dissolved in 10 mL of DCM under an atmosphere of dry N2. To this solution was added boron tribromide (300 mL, 3.30 mmol) and the mixture was stirred overnight at ambient temperature. Then an additional 200 mL of borontribromide was added and the mixture was stirred for two hours. The reaction mixture was then poured over crushed ice and the pH of the resulting solution was adjusted to 9 with the careful addition of sodium carbonate (Na2CO3). The slurry was filtered and the solid was washed with water followed by Et2O and then dried under vacuum to give 1-[8-(4-Amino-piperidin-1-yl)-quinolin-2-yl]-1H-benzoimidazol-5-ol as a yellow solid. C.I. m/z 360 [M+1]; 1H NMR (DMSO) δ 9.07 (s, 1 H), 8.76 (d, J=8.9 Hz, 1 H), 8.48 (d, J=8.9 Hz, 1 H), 8.10 (d, J=8.9 Hz, 1 H), 7.56 (d, J=7.4 Hz, 1 ), 7.45 (m, 1 H), 7.26 (d, J=7.4 Hz, 1 H), 7.01 (d, J=2.2 Hz, 1 H), 6.95 (dd, J=2.2, 8.9 Hz, 1 H), 3.72 (m, 2 H), 2.76 (m, 3 H), 1.88 (m, 2 H), 1.65 (m, 2 H).
Name
1-[2-(5-Methoxy-benzoimidazol-1-yl)-quinolin-8-yl]-piperidin-4-ylamine
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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